Cas no 938802-76-7 (8-(4-benzylpiperidin-1-yl)methyl-1,3-dimethyl-2,3,6,7-tetrahydro-1H-purine-2,6-dione)

• Product Name: 8-(4-benzylpiperidin-1-yl)methyl-1,3-dimethyl-2,3,6,7-tetrahydro-1H-purine-2,6-dione
• CAS No: 938802-76-7
• MF: C₂₀H₂₅N₅O₂
• MW: 367.444803953171
• CID: 5363697
• Update Time: 2025-07-22

8-(4-benzylpiperidin-1-yl)methyl-1,3-dimethyl-2,3,6,7-tetrahydro-1H-purine-2,6-dione Chemical and Physical Properties

Names and Identifiers

• 8-[(4-benzylpiperidin-1-yl)methyl]-1,3-dimethyl-7H-purine-2,6-dione
• 8-(4-benzylpiperidin-1-yl)methyl-1,3-dimethyl-2,3,6,7-tetrahydro-1H-purine-2,6-dione

• Inchi： 1S/C20H25N5O2/c1-23-18-17(19(26)24(2)20(23)27)21-16(22-18)13-25-10-8-15(9-11-25)12-14-6-4-3-5-7-14/h3-7,15H,8-13H2,1-2H3,(H,21,22)
• InChI Key： LADAQGNXUAAQOV-UHFFFAOYSA-N
• SMILES： N1C2=C(N(C)C(=O)N(C)C2=O)NC=1CN1CCC(CC2=CC=CC=C2)CC1

Additional information on 8-(4-benzylpiperidin-1-yl)methyl-1,3-dimethyl-2,3,6,7-tetrahydro-1H-purine-2,6-dione

Comprehensive Analysis of 8-(4-benzylpiperidin-1-yl)methyl-1,3-dimethyl-2,3,6,7-tetrahydro-1H-purine-2,6-dione (CAS 938802-76-7): Properties, Applications, and Research Insights

The compound 8-(4-benzylpiperidin-1-yl)methyl-1,3-dimethyl-2,3,6,7-tetrahydro-1H-purine-2,6-dione (CAS 938802-76-7) is a structurally complex molecule that has garnered significant attention in pharmaceutical and biochemical research. Its unique purine-dione backbone, combined with a benzylpiperidine moiety, makes it a promising candidate for various therapeutic applications. Researchers are particularly interested in its potential interactions with adenosine receptors, which play a critical role in neurological and cardiovascular functions.

In recent years, the demand for small-molecule modulators of G-protein-coupled receptors (GPCRs) has surged, and this compound fits into this category. Its methylated purine core is structurally analogous to caffeine and theophylline, suggesting possible applications in central nervous system (CNS) disorders. Moreover, the benzylpiperidine group enhances its lipophilicity, potentially improving blood-brain barrier penetration—a key factor in neuropharmacology research.

From a synthetic chemistry perspective, CAS 938802-76-7 presents an intriguing challenge due to its multifunctional groups. The 1,3-dimethyl-2,6-dione segment is particularly reactive, enabling further derivatization for structure-activity relationship (SAR) studies. This adaptability makes it a valuable scaffold for medicinal chemistry projects aiming to develop novel enzyme inhibitors or receptor agonists/antagonists.

Current trends in drug discovery emphasize the importance of bioisosteres and scaffold hopping, and this compound’s architecture aligns well with these strategies. Its tetrahydro-1H-purine core could serve as a replacement for other heterocycles in lead optimization, addressing issues like metabolic stability or toxicity. Computational studies using molecular docking have predicted favorable binding affinities for certain kinase targets, though experimental validation is ongoing.

Beyond pharmacology, 8-(4-benzylpiperidin-1-yl)methyl-1,3-dimethyl-2,3,6,7-tetrahydro-1H-purine-2,6-dione has potential applications in diagnostic imaging. Radiolabeled versions of similar compounds are being explored for PET (positron emission tomography) tracers, leveraging their ability to bind specific biomarkers. This aligns with the growing interest in precision medicine and theranostics—a field combining therapy and diagnostics.

Environmental and ADME (absorption, distribution, metabolism, excretion) studies are also critical for this compound. Preliminary data suggest moderate solubility in polar organic solvents, which could influence formulation strategies. Researchers are investigating its cytochrome P450 interactions to assess potential drug-drug interactions, a common concern in polypharmacy scenarios.

In summary, CAS 938802-76-7 represents a versatile chemical entity with broad implications for biomedical research. Its dual functionality—combining a purine-dione system with a benzylpiperidine side chain—offers multiple avenues for innovation. As the scientific community continues to explore its properties, this compound may emerge as a cornerstone in developing next-generation therapeutics for complex diseases.